BE“GHE Foundational & Exploratory

Check Availability & Pricing

2,2-Diphenylpropionitrile: A Technical Material
Safety Data Sheet Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2,2-Diphenylpropionitrile

Cat. No.: B1294319

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive material safety data sheet (MSDS)
information for 2,2-Diphenylpropionitrile (CAS No: 5558-67-8). The following sections detail
the compound's properties, hazards, handling procedures, and emergency protocols, compiled
from various safety data sheets to ensure a thorough overview for professionals in research
and drug development.

Section 1: Chemical and Physical Properties

2,2-Diphenylpropionitrile is a chemical intermediate used in the synthesis of various organic
compounds, including pharmaceuticals and dyes.[1] Understanding its physical and chemical
properties is fundamental to its safe handling and use in experimental procedures.
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Property Value Source
Molecular Formula C15H13N [1112113114]
Molecular Weight 207.27 g/mol [1][2]

Light yellow liquid or white to
Appearance ] ] [51[6]
off-white solid

Odor Odorless [5]
Melting Point 86-89°C/186.8-192.2 °F [6]
Boiling Point 145 °C /293 °F @ 2 mmHg [51[7]
Density 1.109 g/mL [7]
Specific Gravity 1.109 [5]

Insoluble in water. Soluble in
Solubility common organic solvents like [3]

ethanol, ether, and benzene.

Section 2: Hazard Identification and Classification

2,2-Diphenylpropionitrile is classified as harmful under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are associated with
acute toxicity through oral, dermal, and inhalation routes.

GHS Classification Summary([2]
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Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Dermal Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye lIrritation Category 2

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)

Hazard Statements (H-phrases):

e H302: Harmful if swallowed.[2]

e H312: Harmful in contact with skin.[2]

e H332: Harmful if inhaled.[2]

e H315: Causes skin irritation.[8]

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[9]

Precautionary Statements (P-phrases): A comprehensive list of precautionary statements is

provided in the safety handling and personal protection sections.
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GHS Hazard Classification for 2,2-Diphenylpropionitrile
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GHS Hazard Classification for 2,2-Diphenylpropionitrile

Section 3: Experimental Protocols - Hazard
Evaluation

While detailed experimental protocols for the toxicological assessment of 2,2-
Diphenylpropionitrile are not publicly available in the provided MSDS, the GHS classifications
are derived from standardized tests. The methodologies for determining acute toxicity and
irritation are outlined by organizations such as the Organisation for Economic Co-operation and
Development (OECD).

General Methodological Approach (Based on OECD Guidelines):

o Acute Oral Toxicity (OECD 423): A single dose of the substance is administered orally to a
group of fasted animals. The animals are observed for a set period (typically 14 days) for
signs of toxicity and mortality. The LD50 (lethal dose for 50% of the test population) is then
estimated.

o Acute Dermal Toxicity (OECD 402): The substance is applied to a shaved area of the skin of
the test animals. The application site is covered with a porous gauze dressing. Observations
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for signs of toxicity and mortality are made over a 14-day period to determine the dermal
LD50.

o Acute Inhalation Toxicity (OECD 403): Animals are exposed to the substance, usually as a
vapor, dust, or mist, in an inhalation chamber for a specified duration. The concentration that
is lethal to 50% of the animals (LC50) is determined.

o Skin Irritation (OECD 404): A small amount of the substance is applied to a patch of skin on
a test animal. The skin is observed for signs of irritation, such as redness (erythema) and
swelling (edema), at specified intervals.

e Eye Irritation (OECD 405): A small amount of the substance is instilled into one eye of a test
animal. The eye is examined for signs of irritation, including redness, swelling, and corneal
opacity, at various time points.

Section 4: First-Aid Measures

Immediate and appropriate first-aid measures are crucial in the event of exposure to 2,2-
Diphenylpropionitrile.

Exposure Route First-Aid Protocol

Remove the victim to fresh air and keep them at
) rest in a position comfortable for breathing. If not
Inhalation . . i —
breathing, give artificial respiration. Seek

immediate medical attention.[5][10]

Wash off immediately with plenty of soap and
Skin Contact water while removing all contaminated clothing

and shoes. Seek medical attention.[5][10]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

medical attention.[6][10]

Clean the mouth with water. Do not induce
) vomiting. Call a poison center or
Ingestion S
doctor/physician if you feel unwell. Seek

immediate medical assistance.[5][10]
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Section 5: Handling and Storage

Proper handling and storage procedures are essential to minimize the risk of exposure and
ensure the stability of the chemical.

Handling:

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[5]

Use only in a well-ventilated area or outdoors.[5][10]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[5]

Wash hands and any exposed skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5][10]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[6][10]
o Store away from incompatible materials.[11]

¢ Incompatible materials include strong oxidizing agents, strong acids, strong bases, and
strong reducing agents.[5]
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Personal Protective Equipment (PPE) Workflow

Handling 2,2-Diphenylpropionitrile
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Personal Protective Equipment (PPE) Workflow

Section 6: Stability and Reactivity

+ Reactivity: No hazardous reactions are known under normal processing.[5]

o Chemical Stability: The product is stable under normal conditions.[5]
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Conditions to Avoid: Incompatible products, excess heat.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, and strong
reducing agents.[5]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2),
Nitrogen oxides (NOX).[6]

Hazardous Polymerization: Hazardous polymerization does not occur.[5]

Section 7: Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, CO2, water spray, or alcohol-resistant foam.

[6]
Unsuitable Extinguishing Media: No information available.[6]

Specific Hazards Arising from the Chemical: Keep the product and empty container away
from heat and sources of ignition.[6]

Protective Equipment and Precautions for Firefighters: As in any fire, wear a self-contained
breathing apparatus (SCBA) with pressure-demand, MSHA/NIOSH (approved or equivalent),
and full protective gear.[6]

Section 8: Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.[6]

Environmental Precautions: Should not be released into the environment. Do not let this
chemical enter the environment.[5][10]

Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,
sand, silica gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers
for disposal.[10]

Section 9: Toxicological Information
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The primary toxicological concerns for 2,2-Diphenylpropionitrile are its acute effects upon
exposure.

Acute Toxicity:

e Oral: Harmful if swallowed (Category 4).[2]

o Dermal: Harmful in contact with skin (Category 4).[2]
 Inhalation: Harmful if inhaled (Category 4).[2]

Other Toxicological Effects:

o Skin Corrosion/Irritation: Causes skin irritation (Category 2).
o Serious Eye Damage/Irritation: Causes serious eye irritation (Category 2).
» Respiratory or Skin Sensitization: No information available.
e Germ Cell Mutagenicity: No information available.

o Carcinogenicity: No information available.

o Reproductive Toxicity: No information available.

o Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation (Category
3).[6]

o Specific Target Organ Toxicity - Repeated Exposure: No information available.
» Aspiration Hazard: No information available.

Section 10: Disposal Considerations

o Waste Disposal Methods: Disposal of this product, solutions, and any by-products should at
all times comply with the requirements of environmental protection and waste disposal
legislation and any regional local authority requirements.
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o Contaminated Packaging: Empty containers should be taken to an approved waste handling
site for recycling or disposal. Dispose of contents/container to an approved waste disposal
plant.[5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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